Cas no 851131-34-5 (N-(2-ethoxyphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851131-34-5
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 6577816
• Update Time: 2025-06-30

N-(2-ethoxyphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(2-ethoxyphenyl)-2-((1-(m-tolyl)-1H-imidazol-2-yl)thio)acetamide
• Acetamide, N-(2-ethoxyphenyl)-2-[[1-(3-methylphenyl)-1H-imidazol-2-yl]thio]-

• Inchi： 1S/C20H21N3O2S/c1-3-25-18-10-5-4-9-17(18)22-19(24)14-26-20-21-11-12-23(20)16-8-6-7-15(2)13-16/h4-13H,3,14H2,1-2H3,(H,22,24)
• InChI Key： LPTUFMTUHXFBNO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CSC1N(C2=CC=CC(C)=C2)C=CN=1

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 12.72±0.70(Predicted)

Additional information on N-(2-ethoxyphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

N-(2-ethoxyphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 851131-34-5): A Comprehensive Overview

N-(2-ethoxyphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 851131-34-5) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, often referred to by its CAS number 851131-34-5, has garnered attention for its unique structural properties and biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of N-(2-ethoxyphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is characterized by a complex arrangement of functional groups. The core structure features an imidazole ring, which is a common motif in many biologically active molecules due to its ability to form hydrogen bonds and interact with various biological targets. The presence of the ethoxyphenyl and methylphenyl substituents adds to the compound's structural diversity and potential for diverse biological activities.

The synthesis of N-(2-ethoxyphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 2-chloroacetyl chloride with 2-(ethoxyphenyl)amine, followed by the addition of 1-(3-methylphenyl)-1H-imidazole in the presence of a suitable base. This multi-step process allows for precise control over the formation of the desired product, ensuring high yields and purity.

Recent research has highlighted the potential applications of N-(2-ethoxyphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide in various therapeutic areas. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory effects, N-(2-ethoxyphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide has also shown promise as an antitumor agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it was found to inhibit the activation of Akt and Erk kinases, which are frequently dysregulated in various types of cancer.

The pharmacokinetic properties of N-(2-ethoxyphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide have also been investigated to ensure its suitability for clinical applications. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further development as a therapeutic agent. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, N-(2-ethoxyphenyl)-2-{1-(3-methylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 851131-34-5) is a multifaceted compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, makes it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.